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Compound of Interest

Compound Name: Geosmin-d3

Cat. No.: B1141081

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical synthesis
and properties of Geosmin-d3, a deuterated isotopologue of the naturally occurring and potent
off-flavor compound, geosmin. Due to its utility as an internal standard in sensitive analytical
methods, the synthesis and characterization of Geosmin-d3 are of significant interest to
researchers in environmental science, food chemistry, and drug metabolism studies.

Chemical Properties and Data

Geosmin-d3, specifically tri-deuterated (-)-geosmin, is a valuable analytical tool. Its physical
and chemical properties are crucial for its application. Below is a summary of its key
characteristics, with some data for the non-deuterated analogue provided for comparison
where specific data for the deuterated compound is not readily available.
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Property

Value

Source

Chemical Name

(4S,4aS,8aR)-4,8a-
dimethyl(3,3,4-
2Hs)octahydronaphthalen-
4a(2H)-ol

[1]

Molecular Formula C12H19D30 [2]
Molecular Weight 185.32 g/mol [2]
CAS Number 135441-88-2
Appearance Colorless oil [3]
N ) ~270 °C (for non-deuterated
Boiling Point ) [4]
geosmin)
] ] 78-82 °C (for non-deuterated
Melting Point ] [4]
geosmin)
B Soluble in methanol and
Solubility [5]
chloroform
Storage Temperature 2-8°C [3]

Chemical Synthesis of Tri-deuterated (-)-Geosmin

The enantioselective synthesis of tri-deuterated (-)-geosmin has been achieved through a

versatile four-step synthetic strategy, yielding a product with high enantiomeric purity.[2] This

method is crucial for producing a reliable internal standard for the accurate quantification of

geosmin in various complex matrices.

The overall synthetic workflow is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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